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Compound of Interest

Compound Name: BFE-61

Cat. No.: B1666940

Providing accurate and safe disposal procedures for any chemical substance is of paramount
importance in a laboratory setting. A critical first step is the unambiguous identification of the
substance in question. Our initial research indicates that the identifier "BFE-61" is associated
with multiple, chemically distinct substances. To ensure the safety of researchers, scientists,
and drug development professionals, it is imperative to clarify which specific chemical is being
referenced before proceeding with disposal protocols.

The term "BFE-61" has been linked to the following compounds:

» Boron Trifluoride Etherate (BFE): A common reagent in organic synthesis, often abbreviated
as BFE. It is a flammable, corrosive, and toxic compound with the CAS number 109-63-7
and chemical formula CaH10BFsO.[1]

e INTERCHAR 2060 TROPICAL WHITE (Product Code: HFA061): This substance is
described as a flammable liquid that can cause skin and eye irritation and is harmful to
aguatic life.[2] It appears to be an industrial coating rather than a typical laboratory reagent.

e 1-Fluoro-2-(2-fluoroethoxy)ethane (Product Code: FC13-BFE): This compound has the CAS
number 373-21-7.[3]

o Capstone™ FS-61 Fluorosurfactant: A substance that may cause an allergic skin reaction
and is fatal if inhaled.[4]
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 lron-Boron Compounds: In scientific literature, "BFe" can refer to complexes containing
boron and iron, such as BFe(CO)s~ or Iron Boride (FeB).[5][6][7] These are typically subjects
of specialized research and differ significantly from the other potential candidates.

Given the hazardous nature of these chemicals, providing a generic disposal procedure for
"BFE-61" would be highly irresponsible. The correct disposal method is entirely dependent on
the specific chemical's properties and the applicable regulations.

To receive accurate and safe disposal procedures, please identify the specific "BFE-61" you
are working with by providing one or more of the following:

e Full Chemical Name
e CAS (Chemical Abstracts Service) Number
o A brief description of its application in your laboratory

Once the identity of the substance is confirmed, we will provide detailed, step-by-step disposal
guidance, including any necessary safety precautions, personal protective equipment (PPE)
requirements, and regulatory considerations. This will ensure the safe and compliant
management of your chemical waste.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [Unraveling the Identity of BFE-61 for Safe Disposal].
BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1666940#bfe-61-proper-disposal-procedures]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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